ethyl 5-amino-3-hydroxy-3-(trifluoromethyl)-2H-thiophene-4-carboxylate

• IUPAC Name: ethyl 5-amino-3-hydroxy-3-(trifluoromethyl)-2H-thiophene-4-carboxylate
• InChI: InChI=1S/C8H10F3NO3S/c1-2-15-6(13)4-5(12)16-3-7(4,14)8(9,10)11/h14H,2-3,12H2,1H3
• InChI Key: YMHFTJJIUZVOHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SCC1(C(F)(F)F)O)N
• Molecular Formula: C8H10F3NO3S
• Molecular Weight: 257.23 g/mol

Description

Ethyl 5-amino-3-hydroxy-3-(trifluoromethyl)-2H-thiophene-4-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and agrochemicals. This compound is a member of the thiophene family, which is known for its diverse biological activities.

Scientific Research Applications

Synthesis Methodologies

The synthesis of ethyl 5-amino-3-hydroxy-3-(trifluoromethyl)-2H-thiophene-4-carboxylate and related compounds involves complex chemical processes that have been a subject of study to understand their structural and functional properties better. Hromatka, Binder, and Eichinger (1974) detailed the syntheses of ethyl 4-amino-2-trifluoromethyl-thiophene-3-carboxylate and ethyl 3-amino-5-trifluoromethylthiophene-2-carboxylate, confirming their structures via NMR-spectroscopy and exploring the Dieckmann reaction as a significant step in the synthesis process (Hromatka, O., Binder, D., & Eichinger, K., 1974).

Potential in Medicinal Chemistry

The compound's derivatives exhibit pronounced anti-proliferative activity and tumor cell selectivity, as demonstrated by Thomas et al. (2017), who explored the simplification of the molecule for increased tumor selectivity. Their work on 2-amino-3-methylcarboxylate thiophene derivatives highlighted the potential of these compounds in selectively inhibiting the proliferation of specific tumor cell types, such as leukemia/lymphoma, with minimal activity against other lines (Thomas, J., et al., 2017).

Development of Novel Pharmacological Agents

Further research into the pharmacological applications of this compound and its derivatives has led to the synthesis of novel thiophene and benzothiophene derivatives with potential anti-proliferative activity. Mohareb, Abdallah, Helal, and Shaloof (2016) investigated the reactivity of these derivatives towards various chemical reagents, synthesizing twenty-one compounds evaluated as anti-cancer agents against multiple tumor cell lines. Their findings indicate significant activity, comparing favorably against the reference control doxorubicin (Mohareb, R., et al., 2016).